Cas no 1192155-05-7 (6-(Trifluoromethyl)pyridazine-3-carboxylic acid)

• Product Name: 6-(Trifluoromethyl)pyridazine-3-carboxylic acid
• CAS No: 1192155-05-7
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• MDL: MFCD23382367
• CID: 1101203
• PubChem ID: 58126820
• Update Time: 2025-06-15

6-(Trifluoromethyl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-3-Pyridazinecarboxylic acid
• 6-(trifluoromethyl)pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 6-(trifluoromethyl)-
• NJVZTXHNKXUAMB-UHFFFAOYSA-N
• SB15917
• FCH2328709
• AK173670
• 6-Trifluoromethyl-pyridazine-3-carboxylic acid
• P13898
• AMY6527
• SY099548
• MFCD23382367
• CS-0050376
• EN300-5258635
• 6-Trifluoromethylpyridazine-3-carboxylic acid
• A892622
• 1192155-05-7
• SCHEMBL1111665
• 6-(trifluoromethyl)pyridazine-3-carboxylicacid
• AKOS017344917
• DB-186111
• AS-51917
• Z1681339478
• 6-(Trifluoromethyl)pyridazine-3-carboxylic acid

• MDL： MFCD23382367
• Inchi： 1S/C6H3F3N2O2/c7-6(8,9)4-2-1-3(5(12)13)10-11-4/h1-2H,(H,12,13)
• InChI Key： NJVZTXHNKXUAMB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)N=N1)(F)F

Computed Properties

• Exact Mass: 192.01466183g/mol
• Monoisotopic Mass: 192.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-(Trifluoromethyl)pyridazine-3-carboxylic acid

Comprehensive Overview of 6-(Trifluoromethyl)pyridazine-3-carboxylic acid (CAS 1192155-05-7): Properties, Applications, and Industry Trends

The compound 6-(Trifluoromethyl)pyridazine-3-carboxylic acid (CAS 1192155-05-7) is a fluorinated heterocyclic derivative gaining significant attention in pharmaceutical and agrochemical research. As a pyridazine carboxylic acid derivative, its unique structural features, including the trifluoromethyl group (-CF₃), contribute to enhanced metabolic stability and lipophilicity—critical factors in modern drug design. This article explores its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries like "fluorinated building blocks in drug discovery" and "trifluoromethyl heterocycles solubility."

Chemically classified as a pyridazine-3-carboxylic acid, this compound exhibits a molecular formula of C₆H₃F₃N₂O₂ and a molecular weight of 192.10 g/mol. The presence of both carboxylic acid and trifluoromethyl moieties enables diverse reactivity, making it a versatile intermediate for coupling reactions (e.g., amide formation) or metal-catalyzed cross-coupling. Recent studies highlight its role in developing kinase inhibitors and antibacterial agents, aligning with industry demands for novel scaffolds against resistant pathogens.

Synthesis typically involves cyclization of hydrazine derivatives with trifluoromethyl-containing precursors, followed by oxidation to introduce the carboxylic acid group. Researchers frequently optimize routes to address challenges like "regioselective pyridazine functionalization"—a common search term among synthetic chemists. The compound's crystalline form and moderate water solubility (enhanced by pH adjustment) are frequently discussed in forums on "heterocycle formulation strategies."

In pharmaceutical contexts, 6-(Trifluoromethyl)pyridazine-3-carboxylic acid serves as a key precursor for bioactive molecules. Its CF₃ group improves cell membrane permeability, a hot topic in "oral bioavailability enhancement" discussions. Notably, derivatives have shown promise in modulating protein-protein interactions (PPIs), a trending area in oncology research. Agrochemically, it contributes to herbicide intermediates, reflecting growing interest in "sustainable crop protection chemicals."

Analytical characterization via HPLC, NMR, and mass spectrometry confirms high purity (>98%), a critical parameter for regulatory submissions. Storage recommendations (2–8°C under inert atmosphere) and handling precautions (use of PPE) align with industry standards, though it is not classified as hazardous under major regulatory frameworks.

Market trends indicate rising demand for fluorinated pyridazines, driven by their prevalence in FDA-approved drugs. Patent analyses reveal increasing applications in PET imaging probes and bioconjugation, addressing search trends like "fluorine in diagnostic agents." Sustainable synthesis methods (e.g., flow chemistry) are also being explored to reduce environmental impact—a priority in "green chemistry initiatives."

Future research directions may explore its utility in covalent inhibitor design (leveraging the carboxylic acid group) or as a ligand in catalysis. Collaborative studies between academia and industry aim to expand its role in fragment-based drug discovery, a frequently searched methodology. With its balanced physicochemical properties and modular reactivity, CAS 1192155-05-7 remains a compelling candidate for next-generation therapeutics and beyond.